1-(4-Fluorobenzenesulfonyl)-3-(trifluoromethyl)piperidine

• CAS No.: 385404-05-7
• Molecular Formula: C12H13F4NO2S
• Molecular Weight: 311.3g/mol
• IUPAC Name: 1-(4-fluorophenyl)sulfonyl-3-(trifluoromethyl)piperidine
• InChI: InChI=1S/C12H13F4NO2S/c13-10-3-5-11(6-4-10)20(18,19)17-7-1-2-9(8-17)12(14,15)16/h3-6,9H,1-2,7-8H2
• InChI Key: IBIVFQFIQRCLLX-UHFFFAOYSA-N
• SMILES: C1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)F)C(F)(F)F

Description

1-(4-Fluorobenzenesulfonyl)-3-(trifluoromethyl)piperidine is a chemical compound with the molecular formula C12H13F4NO2S. It is characterized by the presence of a piperidine ring substituted with a 4-fluorophenylsulfonyl group and a trifluoromethyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Fluorobenzenesulfonyl)-3-(trifluoromethyl)piperidine typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through various methods, including the hydrogenation of pyridine derivatives or the cyclization of appropriate precursors.

Introduction of the 4-Fluorophenylsulfonyl Group: This step involves the sulfonylation of the piperidine ring with a 4-fluorophenylsulfonyl chloride reagent under basic conditions.

Introduction of the Trifluoromethyl Group: The trifluoromethyl group can be introduced through nucleophilic substitution reactions using trifluoromethylating agents such as trifluoromethyl iodide or trifluoromethyl sulfonates.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process typically includes:

Batch or Continuous Flow Reactors: These reactors are used to control reaction parameters such as temperature, pressure, and reaction time.

Purification Techniques: Techniques such as crystallization, distillation,